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Compound of Interest

Compound Name: 2-Bromo-5-methylpyrazine

Cat. No.: B1289261

An In-depth Technical Guide to 2-Bromo-5-methylpyrazine

This guide provides a comprehensive overview of the molecular structure, chemical properties,
and synthesis of 2-Bromo-5-methylpyrazine, a significant heterocyclic compound utilized by
researchers, scientists, and professionals in drug development.

Molecular Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
bromo-5-methylpyrazine.[1] It is a substituted pyrazine, which is a diazine, a six-membered
aromatic ring containing two nitrogen atoms at positions 1 and 4. In this compound, a bromine
atom is substituted at the 2-position and a methyl group is at the 5-position of the pyrazine ring.

The molecular formula for 2-Bromo-5-methylpyrazine is CsHsBrN2z.[1][2][3]

Molecular Structure Diagram

Caption: Molecular structure of 2-Bromo-5-methylpyrazine.

Physicochemical Data

The following table summarizes the key quantitative data for 2-Bromo-5-methylpyrazine.
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Property Value Source(s)
Molecular Formula CsHsBrN2 [1112][3]
Molecular Weight 173.01 g/mol [1]

IUPAC Name 2-bromo-5-methylpyrazine [1]

CAS Number 98006-90-7 [1]
Appearance Solid or liquid [4]

Density 1.596 g/cm3 [5]

Boiling Point 198 °C [2][5]
Flash Point 74 °C [21[5]

Vapor Pressure

0.511 mmHg at 25°C

[5]

Refractive Index

1.558

[2][5]

Purity 95%, 98% [4]
OBZRGWKVWAXNKZ-

InChl Key [1]
UHFFFAOYSA-N

SMILES CC1=CN=C(C=N1)Br [1]

Experimental Protocols

An efficient and facile synthesis of 2-bromo-5-methylpyrazine has been described.[6] This

process involves the conversion of 5-methylpyrazine-2-carboxylic acid to its corresponding

amide, followed by Hofmann degradation to yield 2-amino-5-methylpyrazine. The amine is then

converted to the target compound via diazotization and in-situ bromination.[6]

A related experimental procedure for the bromination of a similar pyrazine derivative, 2-amino-

5-methylpyrazine, to yield 2-amino-3-bromo-5-methylpyrazine is detailed below.[7]

Synthesis of 2-Amino-3-bromo-5-methylpyrazine from 2-Amino-5-methylpyrazine[7]

o Materials:
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[e]

2-amino-5-methylpyrazine (5.00 g, 45.8 mmol)
o Pyridine (4.35 g, 55.0 mmol)

o Dichloromethane (250 mL)

o Bromine (8.80 g, 55.0 mmol)

o Water

o Saturated brine

o Anhydrous sodium sulfate

e Procedure:

[¢]

A solution of 2-amino-5-methylpyrazine and pyridine in dichloromethane is prepared.
o Bromine is added slowly to the solution.

o The reaction mixture is stirred at room temperature overnight.

o Upon completion, water is added for extraction, and the organic layer is separated.

o The organic layer is washed with saturated brine, dried over anhydrous sodium sulfate,
and filtered.

o The filtrate is concentrated under vacuum to yield the product.

This procedure resulted in a yellow solid with a yield of 88%.[7] The product was characterized
by mass spectrometry and *H NMR.[7]

Spectral Data

While detailed spectra are not provided here, *H NMR, 3C NMR, and Mass Spectrometry data
for 2-Bromo-5-methylpyrazine are available and can be found in various chemical databases.
[8][9] For the related compound 2-amino-3-bromo-5-methylpyrazine, the following spectral data
has been reported:
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e Mass Spectrum (ESI, positive ion mode) m/z: 190.2 [M + H]*[7]

e 1H NMR (400 MHz, CDCls) & (ppm): 7.83 (s, 1H), 4.93 (s, 2H), 2.41 (s, 3H)[7]

Safety and Handling

2-Bromo-5-methylpyrazine is classified as harmful if swallowed, causes skin irritation, causes
serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective
equipment should be used when handling this compound. It is recommended to store it in a
dark place, under an inert atmosphere, and in a freezer at under -20°C.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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